![molecular formula C13H18N2O3 B7464779 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)acetamide](/img/structure/B7464779.png)
2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)acetamide
Overview
Description
“6,7-Dimethoxy-3,4-dihydroisoquinoline” is a natural product found in Xylopia parviflora . It’s a compound with the molecular formula C11H13NO2 .
Molecular Structure Analysis
The molecular weight of “6,7-Dimethoxy-3,4-dihydroisoquinoline” is 191.23 g/mol . The InChI code isInChI=1S/C11H13NO2/c1-13-10-5-8-3-4-12-7-9 (8)6-11 (10)14-2/h5-7H,3-4H2,1-2H3
. The canonical SMILES string is COC1=C (C=C2C=NCCC2=C1)OC
. Physical And Chemical Properties Analysis
The melting point of “6,7-Dimethoxy-3,4-dihydroisoquinoline” is 261-262 .Scientific Research Applications
Analgesic and Anti-Inflammatory Activities :
- Yusov et al. (2019) synthesized derivatives of 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)acetamide, demonstrating significant analgesic effects comparable to sodium metamizole, and notable anti-inflammatory effects in a carrageenan model (Yusov et al., 2019).
Cytotoxicity and Antitumor Properties :
- Saleh et al. (2020) conducted studies on novel compounds derived from 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate, revealing potent cytotoxicity against various cancer cell lines, including breast adenocarcinoma and hepatocellular carcinoma. Molecular docking suggested a mechanism involving apoptosis initiation (Saleh et al., 2020).
Antihypoxic and Antimicrobial Activity :
- Mikhailovskii et al. (2020) synthesized related compounds showing significant antihypoxic effects and modest antimicrobial activity, highlighting their potential for therapeutic use (Mikhailovskii et al., 2020).
Chemical Synthesis and Structural Analysis :
- Various studies have focused on the synthesis and structural analysis of derivatives of this compound, contributing to the understanding of its chemical properties and potential for further modification (Niederstein & Peter, 1989).
Heterocyclization Reactions :
- Osyanin et al. (2011) investigated the reactions of 6,7-dimethoxy-3,4-dihydroisoquinoline with o-quinone methides, leading to the formation of novel heterocyclic compounds (Osyanin et al., 2011).
Pharmacological Profile of Derivatives :
- Gitto et al. (2009) synthesized 1-aryl-6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-sulfonamides, revealing anticonvulsant properties surpassing those of topiramate in animal models, although they showed weak activity in enzyme inhibition assays (Gitto et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-17-11-5-9-3-4-15(8-13(14)16)7-10(9)6-12(11)18-2/h5-6H,3-4,7-8H2,1-2H3,(H2,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWEUYDFGNVCLJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)CC(=O)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.